3-[(4-morpholin-4-ylbenzoyl)amino]-1H-thieno[3,2-c]pyrazole-5-carboxylic acid

• Molecular Formula: C17H16N4O4S
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 3-[(4-morpholin-4-ylbenzoyl)amino]-1H-thieno[3,2-c]pyrazole-5-carboxylic acid
• InChI: InChI=1S/C17H16N4O4S/c22-16(10-1-3-11(4-2-10)21-5-7-25-8-6-21)18-15-14-12(19-20-15)9-13(26-14)17(23)24/h1-4,9H,5-8H2,(H,23,24)(H2,18,19,20,22)
• InChI Key: GBMCPPVJLCGLHG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)C(=O)NC3=NNC4=C3SC(=C4)C(=O)O

Description

3-[(4-morpholin-4-ylbenzoyl)amino]-1H-thieno[3,2-c]pyrazole-5-carboxylic acid is a useful research compound. Its molecular formula is C17H16N4O4S and its molecular weight is 372.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 3-[(4-morpholin-4-ylbenzoyl)amino]-1H-thieno[3,2-c]pyrazole-5-carboxylate (2.3 g, 6 mmol) and aqueous sodium hydroxide (12.5 ml of a 2N solution)in MeOH (50 ml) was heated for 8 h at 50° C. After cooling the methanol was removed by evaporation under reduced pressure, water (5 ml) was added, and the pH was adjusted at 7 by adding aqueous hydrochloric acid. The precipitate was separated by filtration, washed with water and ethyl ether, and dryed at 50° C. under vacuum. 2.2 g of title compound were obtained. LC-MS, chromatographic method A, Rt 2.06, [M+H]+ 373.